![molecular formula C11H17NO B2987908 Methyl-(3-o-tolyloxy-propyl)-amine CAS No. 883545-20-8](/img/structure/B2987908.png)
Methyl-(3-o-tolyloxy-propyl)-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl-(3-o-tolyloxy-propyl)-amine” is related to a compound known as N-Nitroso-Atomoxetine . This compound is chemically known as ®-N-methyl-N-(3-phenyl-3-(o-tolyloxy)propyl)nitrous amide .
Synthesis Analysis
The synthesis of related compounds has been described in patents . For example, a mixture of N,N-dimethyl-(3-phenyl-3-o-tolyloxy-propyl)-amine was reacted with phenylchloroformate and then washed with aqueous sodium hydroxide .Molecular Structure Analysis
The molecular formula of the related compound N-Nitroso-Atomoxetine is C17H20N2O2 . The structure of this compound includes a nitrous amide group attached to a propyl chain, which is further connected to a phenyl ring and a tolyloxy group .Scientific Research Applications
Aerosol Formation from Amines :
- Primary aliphatic amines like Methyl-(3-o-tolyloxy-propyl)-amine can significantly contribute to aerosol formation when reacting with NO3 radicals. This has implications for environmental studies, particularly in rural areas with elevated nocturnal particulate matter loadings (Malloy et al., 2008).
Synthesis of N-Methyl- and N-Alkylamines :
- This compound plays a role in the synthesis of N-methyl- and N-alkylamines, which are crucial in life-science molecules. Innovative methods using cobalt oxide nanoparticles have been developed for this purpose, highlighting the compound's relevance in organic chemistry and industrial production (Senthamarai et al., 2018).
C(sp3)-H Oxygenation of Alkyl Amines :
- Research on C(sp3)-H acyloxylation and alkoxylation of amines, including this compound, shows potential in organic synthesis. This process is used for the modification of natural products and drug molecules, indicating its significance in medicinal chemistry (Chen et al., 2020).
SO2 Absorption :
- Nitrile-functionalized tertiary amines, including derivatives of this compound, have shown high efficiency and reversibility in SO2 absorption. This finding is relevant for environmental applications, particularly in reducing air pollution (Hong et al., 2014).
Surface-active Comonomers in Adhesive Bonding :
- This compound can influence the chemical and physical characteristics of surface-active comonomers used in adhesive bonding. This has applications in materials science and engineering (Bowen et al., 1996).
Amide Formation Mechanism in Aqueous Media :
- The compound is also involved in the study of amide formation mechanisms using carbodiimide in aqueous media. This research is significant for understanding bioconjugation processes in biological and pharmaceutical research (Nakajima & Ikada, 1995).
properties
IUPAC Name |
N-methyl-3-(2-methylphenoxy)propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-10-6-3-4-7-11(10)13-9-5-8-12-2/h3-4,6-7,12H,5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSTYRDQDZUDPOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCCCNC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
883545-20-8 |
Source
|
Record name | methyl[3-(2-methylphenoxy)propyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.